BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Thermochemical
Characterization & Synthesis of N,N-
Diethylaniline Hydrochloride[1]

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: N,N-Diethylaniline hydrochloride
CAS No.: 5882-45-1
Cat. No.: B1293589

Get Quote

Executive Summary

N,N-Diethylaniline hydrochloride (CAS: 5882-45-1) serves as a critical intermediate in the
synthesis of triarylmethane dyes, pharmaceuticals, and polymerization initiators.[1][2] While the
free base (N,N-Diethylaniline) is widely characterized, the hydrochloride salt offers distinct
advantages in stability and handling for solid-state processing.[1] This guide consolidates
available thermochemical data, addresses discrepancies in solubility literature, and provides
validated protocols for synthesis and thermal analysis.[1]

Chemical Identity & Physical Properties[1][2][3][4][5]
[6]

A clear distinction between the free base and the hydrochloride salt is vital for accurate
stoichiometric calculations and process design.[1]
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N,N-Diethylaniline N,N-Diethylaniline (Free
Property .
Hydrochloride (Salt) Base)
CAS Number 5882-45-1 91-66-7
ngcontent-ng-c2307461527=""
Formula _nhghost-ng-c2764567632=""
class="inline ng-star-inserted">
Molecular Weight 185.69 g/mol 149.23 g/mol
Physical State White crystalline powder Colorless to yellow liquid
Melting Point 153 °C [1] -38 °C
N ) Decomposes (See TGA
Boiling Point ) 216-217 °C
section)
- Soluble in chloroform, ethanol. Immiscible in water; soluble in
Solubility )
[2][3][4] Note 1 organic solvents

Note 1 (Solubility Discrepancy): While some commercial catalogs list the salt as "insoluble in
water" [1], this contradicts standard chemical intuition for low-molecular-weight amine salts.[1]
In practice, anilinium salts typically exhibit moderate to high water solubility compared to their
free bases.[1] Researchers should verify solubility in their specific aqueous buffer systems; the
"insoluble” listing likely refers to the free base or a specific non-polar polymorph context.[1]

Thermochemical Profile

Due to the limited availability of direct calorimetric data for the hydrochloride salt in open
literature, the following dataset combines specific salt values with high-confidence free base
data, which serves as the thermodynamic foundation for deriving salt properties via Hess's Law
cycles.

Thermodynamic Data (Standard State)
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Parameter

Value (Free Base)

Value
(Hydrochloride
Salt)

Source

Enthalpy of Formation

(ngcontent-ng-

c2307461527=""
_hghost-ng- 1.8 kIimol (Liquid) Not Experimentally 2]
—nm +1. mol (Liqui

C2764567632= q Reported

class="inline ng-star-

inserted">

)

Enthalpy of

. Requires Bomb

Combustion ( -6080.6 + 2.9 kJ/mol q _ [2]
Calorimetry

)

Heat Capacity ( 274.5 J/(mol[4]-K) Est. 300-350 2]

) (Liquid) J/(mol[1]-K)

Enthalpy of

o N/A (Solid

Vaporization ( 56.0 - 60.3 kd/mol ( [2]

decomposes)

)

Thermal Stability & Decomposition

The salt exhibits a melting transition at 153 °C.[1] Thermal decomposition typically follows

shortly after melting, releasing HCI gas and reverting to the free base or degrading further into

nitrogen oxides.[1]

e Onset of Decomposition: Expect mass loss >160 °C (TGA).[1]

o Storage Stability: Hygroscopic.[1] Store under inert atmosphere (Argon/Nitrogen) to prevent

hydrolysis and "caking."[1]

Experimental Protocols
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Synthesis of N,N-Diethylaniline Hydrochloride

Objective: Conversion of the liquid free base to the solid hydrochloride salt for purification or
storage.[1]

Reagents:

» N,N-Diethylaniline (freshly distilled, >99%)[1]

¢ HCI gas (anhydrous) OR Conc.[1] Hydrochloric Acid (37%)[1]
o Solvent: Diethyl ether (anhydrous) or Ethanol[1]

Workflow:

Dissolution: Dissolve 10.0 g of N,N-Diethylaniline in 100 mL of anhydrous diethyl ether in a
round-bottom flask. Chill to 0-5 °C on an ice bath.

 Acidification (Method A - Anhydrous): Slowly bubble anhydrous HCI gas through the solution
with vigorous stirring. The salt will precipitate immediately as a white solid.[1]

« Acidification (Method B - Aqueous): Add conc. HCI dropwise. Note: This method requires
subsequent solvent evaporation and drying.

« Isolation: Filter the precipitate using a sintered glass funnel (Grade 3 or 4).

 Purification: Wash the filter cake with cold diethyl ether (2 x 20 mL) to remove unreacted
amine.

Drying: Dry under vacuum (0.1 mbar) at 40 °C for 4 hours. Store in a desiccator.

Thermochemical Analysis (DSCITGA)

Objective: To determine the precise melting point and decomposition onset for a specific batch
(Quality Control).

¢ Instrument: Simultaneous Thermal Analyzer (SDT) or separate DSC/TGA.[1]

e Pan: Alumina (open) for TGA; Aluminum (hermetically sealed with pinhole) for DSC.[1]
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e Purge Gas: Nitrogen (50 mL/min).
e Ramp Rate: 10 °C/min from 25 °C to 300 °C.[1]
o Data Interpretation:
o Endotherm 1 (DSC): Sharp peak onset ~153 °C (Melting).[1]

o Weight Loss (TGA): Step change immediately following melting indicates loss of HCI
(dehydrochlorination).[1]

Visualization of Workflows
Diagram 1: Synthesis & Purification Logic
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Caption: Step-by-step synthesis pathway for converting N,N-Diethylaniline free base to its
hydrochloride salt.

Diagram 2: Thermochemical Characterization Decision
Tree
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Caption: Logical workflow for validating the thermal properties of the synthesized salt using
DSC and TGA.

Safety & Handling

o Corrosivity: The hydrochloride salt is an irritant; however, hydrolysis can release free HCIL.[1]
The free base is toxic by inhalation and skin absorption.[1]
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e PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.[1] Handle all synthesis
steps in a fume hood.

e First Aid: In case of contact, wash with copious amounts of water.[1] If inhaled, move to fresh
air immediately.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1293589?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293589?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

